Cas no 1494049-07-8 (Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)-)

Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)-, is a specialized organic compound featuring a benzene ring substituted with a propanoic acid backbone, an aminomethyl group at the β-position, and a methoxymethyl group at the para-position. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and fine chemical synthesis. The presence of both amino and methoxy groups enhances its potential as an intermediate for constructing complex molecules, particularly in drug discovery and agrochemical applications. Its balanced polarity and functional group compatibility allow for selective modifications, facilitating the development of targeted bioactive compounds. The compound is typically handled under controlled conditions due to its reactive moieties.
Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)- structure
1494049-07-8 structure
Product Name:Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)-
CAS No:1494049-07-8
MF:C12H17NO3
MW:223.268283605576
CID:6483837
Update Time:2025-05-23

Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)-
    • 4-Amino-3-(4-(methoxymethyl)phenyl)butanoic acid
    • Inchi: 1S/C12H17NO3/c1-16-8-9-2-4-10(5-3-9)11(7-13)6-12(14)15/h2-5,11H,6-8,13H2,1H3,(H,14,15)
    • InChI Key: DXTMIBVBUSWKGN-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(COC)=CC=1)(CN)CC(=O)O

Experimental Properties

  • Density: 1.153±0.06 g/cm3(Predicted)
  • Boiling Point: 369.3±37.0 °C(Predicted)
  • pka: 4.09±0.10(Predicted)

Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)- Pricemore >>

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Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)- Related Literature

Additional information on Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)-

Comprehensive Overview of Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)- (CAS No. 1494049-07-8)

Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)- (CAS No. 1494049-07-8) is a specialized organic compound with a unique molecular structure that combines a benzene ring, propanoic acid backbone, and functional groups including aminomethyl and methoxymethyl substituents. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both aminomethyl and methoxymethyl groups offers versatile reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for Benzenepropanoic acid derivatives has surged, driven by their role in designing novel therapeutic agents. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given its structural similarity to neurotransmitters. The compound’s CAS No. 1494049-07-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in medicinal chemistry. Additionally, its methoxymethyl group enhances solubility, a critical factor in drug formulation.

The synthesis of Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)- involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the introduction of the aminomethyl group via reductive amination and the incorporation of the methoxymethyl moiety through etherification. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing the final product and confirming its structural integrity.

From an industrial perspective, CAS No. 1494049-07-8 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring catalytic methods to reduce waste and improve efficiency in producing this compound. Environmental concerns and regulatory pressures have also led to increased interest in biocatalysis as an alternative to traditional chemical synthesis. These trends align with broader industry shifts toward eco-friendly manufacturing practices.

In the realm of drug discovery, Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)- is being investigated for its potential to modulate biological targets such as G-protein-coupled receptors (GPCRs) and ion channels. Its structural features make it a promising candidate for developing treatments for neurological disorders, including anxiety and depression. The compound’s aminomethyl group can interact with acidic residues in protein binding sites, while the methoxymethyl group may improve blood-brain barrier penetration.

Another area of interest is the compound’s application in peptide mimetics, where it serves as a non-natural amino acid analog. This use is particularly relevant in the design of bioactive peptides with enhanced stability and pharmacokinetic properties. Researchers are also exploring its role in prodrug strategies, where the methoxymethyl group can be cleaved enzymatically to release active drug molecules.

For those sourcing CAS No. 1494049-07-8, quality and purity are paramount. Reputable suppliers provide detailed certificates of analysis (CoA), including data on HPLC purity, residual solvents, and heavy metal content. Storage recommendations typically emphasize protection from moisture and light to maintain stability. These factors are critical for ensuring reproducible results in research and development.

In summary, Benzenepropanoic acid, β-(aminomethyl)-4-(methoxymethyl)- (CAS No. 1494049-07-8) is a multifaceted compound with significant potential in pharmaceutical and biochemical applications. Its unique structure, combined with growing interest in sustainable synthesis and drug discovery, positions it as a key player in modern chemistry. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is expected to expand further.

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